(4-(Pyridin-2-YL)phenyl)methanol
Cat. No. B127614
M. Wt: 185.22 g/mol
InChI Key: BESAKUXOHCFPAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05854264
Procedure details
To a solution of 4-(pyrid-2-yl)benzoic acid(1.01 g, 5.09 mmol) in tetrahydrofuran (15 mL) at 0° C. was added 1.0M lithium aluminum hydride in tetrahydrofuran (5.09 mL, 5.09 mmol) over 10 minutes. The reaction was allowed to stir at ambient temperature for 3 hours, cooled to 0° C., and quenched by dropwise addition of water (0.25 mL), 4N aq. NaOH (0.25 mL), and water (0.75 mL). The reaction was filtered through a pad of Celite and the filtrate evaporated in vacuo. The residue was chromatographed (silica gel, 4-8% MeOH in CH2Cl2) to afford the title compound.
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[C:7]1[CH:15]=[CH:14][C:10]([C:11](O)=[O:12])=[CH:9][CH:8]=1.[H-].[Al+3].[Li+].[H-].[H-].[H-]>O1CCCC1>[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[C:7]1[CH:8]=[CH:9][C:10]([CH2:11][OH:12])=[CH:14][CH:15]=1 |f:1.2.3.4.5.6|
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Inputs
Step One
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Name
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Quantity
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1.01 g
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Type
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reactant
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Smiles
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N1=C(C=CC=C1)C1=CC=C(C(=O)O)C=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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5.09 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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to stir at ambient temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to 0° C.
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CUSTOM
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Type
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CUSTOM
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Details
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quenched by dropwise addition of water (0.25 mL), 4N aq. NaOH (0.25 mL), and water (0.75 mL)
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction was filtered through a pad of Celite
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was chromatographed (silica gel, 4-8% MeOH in CH2Cl2)
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
